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Compound of Interest

Compound Name: Ectocarpene

Cat. No.: B1253934 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling volatile organic compounds like Ectocarpene. This guide

provides comprehensive, procedural information for the safe handling, storage, and disposal of

Ectocarpene, establishing a foundation of trust and safety in your laboratory operations.

Although a specific Safety Data Sheet (SDS) for Ectocarpene is not readily available in public

databases, this document compiles procedural guidance based on its known chemical

properties and the safety protocols for similar substances, such as other cycloheptadienes and

volatile organic compounds.

Chemical and Physical Properties of Ectocarpene
Ectocarpene is a volatile, colorless liquid with a fruity scent, primarily known as a pheromone

in brown algae.[1] Its physical and chemical properties are crucial for determining appropriate

handling and safety measures.
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Property Value

Chemical Formula C₁₁H₁₆[1]

Molar Mass 148.249 g·mol⁻¹[1]

Density 0.908 g/mL[1]

Boiling Point 207.4°C at 760 mmHg

Flash Point 63.5°C

Vapor Pressure 0.3±0.2 mmHg at 25°C (Predicted)

CAS Number 33156-93-3[1]

Hazard Assessment and GHS Classification
While a specific GHS classification for Ectocarpene is not published, its properties as a volatile

hydrocarbon suggest the following potential hazards, which are common to similar chemicals:

Flammable Liquid: The flash point of 63.5°C indicates that Ectocarpene is a flammable

liquid. Vapors can form explosive mixtures with air.[2][3]

Skin and Eye Irritation: Like many organic solvents, prolonged or repeated contact may

degrease the skin, leading to dryness, cracking, or dermatitis.[4] Direct contact with the eyes

may cause irritation.[4][5]

Respiratory Irritation: Inhalation of high concentrations of vapor may cause respiratory tract

irritation, dizziness, and drowsiness.[4]

Aspiration Hazard: If swallowed, there is a risk of aspiration into the lungs, which can cause

chemical pneumonitis.[2][3][4]

Aquatic Toxicity: Many similar organic compounds are harmful to aquatic life with long-lasting

effects.[2][3][5]

Based on these potential hazards, the GHS pictograms likely to be associated with

Ectocarpene would include:
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Pictogram Hazard

alt text Flammable

alt text
Irritant (skin and eye), Skin Sensitizer, Acute

Toxicity (harmful), Respiratory Tract Irritant[6]

alt text Aspiration Hazard[6]

alt text Hazardous to the Aquatic Environment[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure through inhalation, dermal

contact, and eye contact.[7][8]

Eye and Face Protection:
Safety Glasses with Side Shields: For handling small quantities in a well-ventilated area.

Chemical Goggles: Should be worn when there is a risk of splashing.[4]

Face Shield: Recommended in addition to chemical goggles when handling larger quantities

or when there is a significant splash risk.

Skin Protection:
Gloves:

Material: Chemically resistant gloves such as Nitrile or Neoprene are recommended. Avoid

latex gloves as they offer poor protection against many organic solvents.

Inspection: Always inspect gloves for tears or holes before use.

Removal: Remove gloves without touching the outer surface and wash hands thoroughly

after use.
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Laboratory Coat: A flame-retardant lab coat should be worn and kept fastened.

Apron: A chemically resistant apron (e.g., PVC) should be worn over the lab coat when

handling larger volumes.[4]

Respiratory Protection:
Respiratory protection is typically not required when handling small quantities in a properly

functioning chemical fume hood.

If work must be performed outside of a fume hood or if ventilation is inadequate, a respirator

with an organic vapor cartridge is necessary. Respirator use requires a formal respiratory

protection program, including fit testing and training.[8]

Operational and Disposal Plans
Standard Operating Procedure for Handling
Ectocarpene
Adherence to a strict operational workflow minimizes the risk of exposure and accidents.
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Caption: Standard workflow for safely handling Ectocarpene in a laboratory setting.
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Experimental Protocol for Safe Handling:
Engineering Controls: All work involving Ectocarpene should be conducted in a well-

ventilated laboratory, inside a certified chemical fume hood, to minimize inhalation exposure.

[7]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined

above (nitrile gloves, chemical goggles, flame-retardant lab coat).

Handling:

Use the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use.

Avoid direct contact with skin, eyes, and clothing.

Use equipment and containers made of compatible materials.

Hygiene:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.

Do not eat, drink, or smoke in areas where Ectocarpene is handled or stored.[2]

Storage:

Store Ectocarpene in a cool, dry, well-ventilated area, away from heat, sparks, and open

flames.[9][10]

Store in a tightly sealed, properly labeled container.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan:

All Ectocarpene waste, including contaminated materials (e.g., gloves, pipette tips, paper

towels), must be disposed of as hazardous waste.
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Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

dispose of down the drain.[4]

Emergency Procedures: Spill Response
In the event of a spill, a clear and immediate plan is necessary to ensure safety and proper

cleanup.
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Caption: Logical workflow for responding to an Ectocarpene spill.

Spill Cleanup Protocol:
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1253934?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure the area is well-ventilated, if safe to do so.

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[10]

For Small Spills (if trained to do so):

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial

sorbent pad.

Carefully collect the absorbed material into a sealable, labeled container for hazardous

waste.

Clean the spill area with soap and water.

For Large Spills:

Do not attempt to clean it up.

Evacuate the laboratory immediately.

Close the doors to the affected area.

Contact your institution's Environmental Health and Safety (EH&S) department or

emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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